Cas no 1018545-27-1 ([3-(2,4-dichlorophenyl)-5-methyl-isoxazol-4-yl]methanol)

• Product Name: [3-(2,4-dichlorophenyl)-5-methyl-isoxazol-4-yl]methanol
• CAS No: 1018545-27-1
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 1130764
• PubChem ID: 28473129
• Update Time: 2025-04-20

[3-(2,4-dichlorophenyl)-5-methyl-isoxazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2,4-dichlorophenyl)-5-methyl-isoxazol-4-yl]methanol
• 3-(2,4-Dichlorophenyl)-5-methyl-4-Isoxazolemethanol
• 1018545-27-1

• Inchi： 1S/C11H9Cl2NO2/c1-6-9(5-15)11(14-16-6)8-3-2-7(12)4-10(8)13/h2-4,15H,5H2,1H3
• InChI Key： IFQADAZXGCCHCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(CO)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 257.0010339g/mol
• Monoisotopic Mass: 257.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.3Ų